Cas no 224-42-0 (Dibenza,jacridine)

• Product Name: Dibenza,jacridine
• CAS No: 224-42-0
• MF: C₂₁H₁₃N
• MW: 279.334625005722
• CID: 94768
• PubChem ID: 9177
• Update Time: 2025-10-28

Dibenza,jacridine Chemical and Physical Properties

Names and Identifiers

• 1,2,7,8-Dibenzacridine
• Dibenz[a,j]acridine
• Dibenzo(a,j)ac
• Dibenz(a,j)acridine
• Dibenz(a,j)acridine Solution
• 1,2,7,8-Dibenzacridin
• Dibenzacridine
• Dibenzo<aj>acridin
• 1,8-Dibenzacridine
• Dibenz[a,j]acridine, BCR(R) certified Reference Material
• 3,5,6-Dibenzacridine
• 3,4,6,7-Dinaphthacridine
• Dibenz(a,f)acridine
• 1.2,7,8-Dibenzacridin
• DIBENZ(A,J)ACRIDINE [HSDB]
• Dibenz[a,j]acridine; 1,2:7,8-Dibenzacridine; 7-Azadibenz[a,j]anthracene; NSC 114903
• CCRIS 207
• DB(a,j)AC
• FT-0624625
• 088X9K64S8
• 13-azapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),2,4,6,8,10,12,15,17,19,21-undecaene
• 3,6,7-Dinaphthacridine
• Dibenz[a,f]acridine
• 224-42-0
• Dibenzo[a,j]acridine
• Q26840806
• NSC-114903
• SCHEMBL604812
• NSC114903
• 13-azapentacyclo[12.8.0.03, 12.04, 9.017, 22]docosa-1(14), 2, 4, 6, 8, 10, 12, 15, 17, 19, 21-undecaene
• DIBENZ (a,j) ACRIDINE (purity)
• 1,7,8-Dibenzacridine
• DTXSID4059758
• NSC 114903
• UNII-088X9K64S8
• 7-Azadibenz[a,j]anthracene
• J-014720
• DIBENZ(A,J)ACRIDINE [IARC]
• 1,2:7,8-Dibenzacridine
• C19220
• HSDB 4036
• 7-Azadibenz(a,j)anthracene
• 13-azapentacyclo[12.8.0.0?,??.0?,?.0??,??]docosa-1,3(12),4,6,8,10,13,15,17,19,21-undecaene
• ANUCHZVCBDOPOX-UHFFFAOYSA-N
• Dibenz(a,j)acridine, vial of 25 mg, analytical standard
• BRN 0018508
• CS-0450092
• NS00014412
• WLN: T E6 D6 B666 NNJ
• CHEBI:82311
• Dibenza,jacridine

• MDL： MFCD00055947
• Inchi： 1S/C21H13N/c1-3-7-16-14(5-1)9-11-20-18(16)13-19-17-8-4-2-6-15(17)10-12-21(19)22-20/h1-13H
• InChI Key： ANUCHZVCBDOPOX-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C=C2C=1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 279.10500
• Monoisotopic Mass: 279.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0343 (rough estimate)
• Melting Point: 218-220°C
• Boiling Point: 412.11°C (rough estimate)
• Flash Point: 240.3±14.1 °C
• Refractive Index: 1.8240 (estimate)
• PSA: 12.89000
• LogP: 5.69440
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Dibenza,jacridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 40
• Safety Instruction： 36/37
• RTECS：HN1050000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R40
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Dibenza,jacridine

Dibenz[jacridine] (CAS No. 224-42-0): An Overview of Its Structure, Properties, and Applications

Dibenz[jacridine], with the Chemical Abstracts Service (CAS) number 224-42-0, is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural and functional properties. This compound belongs to the class of heterocyclic aromatic compounds and is characterized by its dibenz[jacridine] framework, which consists of two benzene rings fused to a central acridine core. The molecular formula of Dibenz[jacridine] is C₁₈H₁₃N, and it has a molecular weight of approximately 251.31 g/mol.

The structure of Dibenz[jacridine] is crucial in understanding its chemical behavior and potential applications. The acridine core, which is a tricyclic aromatic system, provides the compound with strong electron-withdrawing properties and high stability. The presence of the two benzene rings further enhances its aromaticity and contributes to its unique electronic configuration. These structural features make Dibenz[jacridine] an excellent candidate for various chemical reactions and biological interactions.

In terms of physical properties, Dibenz[jacridine] is a solid at room temperature with a melting point ranging from 300 to 305°C. It is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's low solubility in water can be attributed to its highly hydrophobic nature, which is a common characteristic of aromatic compounds.

The chemical reactivity of Dibenz[jacridine] has been extensively studied due to its potential as a building block in organic synthesis. It can undergo various reactions, including electrophilic substitution, nucleophilic substitution, and coordination chemistry. One notable reaction is the formation of metal complexes, where the nitrogen atom in the acridine core can act as a ligand. These metal complexes have shown promise in catalytic applications and as precursors for the synthesis of more complex molecules.

In the realm of biological applications, Dibenz[jacridine] has been investigated for its potential as an anticancer agent. Recent studies have demonstrated that it can selectively inhibit the growth of cancer cells by interfering with DNA replication and transcription processes. The compound's ability to intercalate into DNA strands makes it a potent inhibitor of topoisomerase enzymes, which are essential for DNA replication and repair. This mechanism of action has led to its evaluation in preclinical studies for cancer therapy.

Beyond cancer research, Dibenz[jacridine] has also shown promise in other areas of biomedical research. For instance, it has been studied for its antimicrobial properties against various bacterial strains, including drug-resistant pathogens. The compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis makes it a potential candidate for developing new antibiotics.

The environmental impact of Dibenz[jacridine] is another important aspect that has been explored. While it is not classified as a hazardous substance, its persistence in the environment and potential bioaccumulation need to be carefully monitored. Studies have shown that proper disposal methods and environmental management practices can mitigate any adverse effects on ecosystems.

In conclusion, Dibenz[jacridine] (CAS No. 224-42-0) is a versatile compound with a wide range of applications in chemistry, biology, and pharmacology. Its unique structural features, chemical reactivity, and biological activities make it an important molecule for ongoing research and development. As new studies continue to uncover its potential uses and mechanisms of action, Dibenz[jacridine] is likely to play an increasingly significant role in various scientific disciplines.